Cas no 7464-56-4 (Allyl a-D-Glucopyranoside)

Allyl α-D-glucopyranoside is a glycoside derivative in which an allyl group is attached to the α-anomeric position of D-glucopyranose. This compound is primarily utilized in organic synthesis and glycoscience research due to its reactive allyl group, which enables further functionalization through reactions such as cross-coupling or thiol-ene chemistry. Its stable glycosidic linkage ensures compatibility with various reaction conditions, making it a versatile intermediate for carbohydrate-based modifications. The product is particularly valuable in the preparation of glycoconjugates, glycopolymers, and other bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for use in both academic and industrial research settings.
Allyl a-D-Glucopyranoside structure
Allyl a-D-Glucopyranoside structure
Product Name:Allyl a-D-Glucopyranoside
CAS No:7464-56-4
MF:C9H16O6
MW:220.22
MDL:MFCD04973540
CID:47492
PubChem ID:346062
Update Time:2025-06-07

Allyl a-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • Allyl alpha-D-glucopyranoside
    • Allyl α-D-Glucopyranoside
    • Allyl A-D-Glucopyranoside
    • (3S,4S,6S)-2-(hydroxymethyl)-6-prop-2-enoxyoxane-3,4,5-triol
    • 1-O-allyl-glucopyranoside
    • Glucopyranoside,allyl, a-D- (6CI,8CI)
    • a-D-Glucopyranoside, 2-propenyl(9CI)
    • NSC 404076
    • a-D-Glucosemonoallyl ether
    • 2-allyloxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
    • W-203706
    • NS00039939
    • DTXSID60240344
    • AKOS015919323
    • MFCD04973540
    • AS-58631
    • F72435
    • Allyl-alpha-D-glucopyranoside
    • Allyl alpha -D-Glucopyranoside
    • BCP18064
    • 7464-56-4
    • 1-O-(2-propenyl)-alpha-D-glucose
    • (2R,3S,4S,5R,6S)-2-(HYDROXYMETHYL)-6-(PROP-2-EN-1-YLOXY)OXANE-3,4,5-TRIOL
    • (2S,3R,4S,5S,6R)-2-(allyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • O-Allyl-alpha-D-glucose
    • (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-prop-2-enoxyoxane-3,4,5-triol
    • 2-Propen-1-yl ?-D-Glucopyranoside; ?-D-Glucose Monoallyl Ether;
    • EINECS 301-725-8
    • DB-022433
    • SCHEMBL251764
    • 94031-20-6
    • Allyl ?-D-Glucopyranoside
    • Allyl a-D-Glucopyranoside
    • MDL: MFCD04973540
    • Inchi: 1S/C9H16O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h2,5-13H,1,3-4H2/t5-,6-,7+,8-,9+/m1/s1
    • InChI Key: XJNKZTHFPGIJNS-IPVXCSAOSA-N
    • SMILES: C=CCO[C@@H]1C([C@H]([C@@H](C(CO)O1)O)O)O

Computed Properties

  • Exact Mass: 220.09500
  • Monoisotopic Mass: 220.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 138-141 ºC
  • Boiling Point: 324.8±31.0 °C at 760 mmHg
  • Flash Point: 154.5±18.4 °C
  • Refractive Index: 1.549
  • PSA: 99.38000
  • LogP: -2.01110
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Allyl a-D-Glucopyranoside Security Information

Allyl a-D-Glucopyranoside Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Allyl a-D-Glucopyranoside Pricemore >>

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abcr
AB176085-1 g
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7464-56-4 98%
1 g
€126.50 2023-07-20
abcr
AB176085-5 g
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5 g
€390.50 2023-07-20
abcr
AB176085-10 g
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€707.30 2023-07-20

Allyl a-D-Glucopyranoside Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Trifluoromethanesulfonic acid
Reference
Use of trifluoromethanesulfonic acid in Fischer glycosylations
Wessel, Hans Peter, Journal of Carbohydrate Chemistry, 1988, 7(1), 263-9

Allyl a-D-Glucopyranoside Raw materials

Allyl a-D-Glucopyranoside Preparation Products

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